Cas no 941018-48-0 (Benzamide, N-[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-4-(methoxymethyl)-)

Benzamide, N-[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-4-(methoxymethyl)- structure
941018-48-0 structure
Product name:Benzamide, N-[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-4-(methoxymethyl)-
CAS No:941018-48-0
MF:C17H20N2O3
MW:300.352304458618
CID:1065650
PubChem ID:8243712

Benzamide, N-[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-4-(methoxymethyl)-
    • Z109713470
    • N-[(4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]-4-(methoxymethyl)benzamide
    • N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-4-(methoxymethyl)benzamide
    • 941018-48-0
    • AB00773062-01
    • AKOS033041238
    • Benzamide, N-[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-4-(methoxymethyl)-
    • Inchi: InChI=1S/C17H20N2O3/c1-11-8-12(2)19-17(21)15(11)9-18-16(20)14-6-4-13(5-7-14)10-22-3/h4-8H,9-10H2,1-3H3,(H,18,20)(H,19,21)
    • InChI Key: NDTFORPSINRSAR-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C(=O)N1)CNC(=O)C2=CC=C(C=C2)COC)C

Computed Properties

  • Exact Mass: 300.14739250g/mol
  • Monoisotopic Mass: 300.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.4Ų

Benzamide, N-[(1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl]-4-(methoxymethyl)- Related Literature

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